2-[2-(2-hydroxybenzylidene)hydrazino]-N-(2-methylphenyl)-2-oxoacetamide

• IUPAC Name: N'-[(E)-(2-hydroxyphenyl)methylideneamino]-N-(2-methylphenyl)oxamide
• InChI: InChI=1S/C16H15N3O3/c1-11-6-2-4-8-13(11)18-15(21)16(22)19-17-10-12-7-3-5-9-14(12)20/h2-10,20H,1H3,(H,18,21)(H,19,22)/b17-10+
• InChI Key: HABQHAKOVWKEJI-LICLKQGHSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C(=O)NN=CC2=CC=CC=C2O
• Isomeric SMILES: CC1=CC=CC=C1NC(=O)C(=O)N/N=C/C2=CC=CC=C2O
• Molecular Formula: C16H15N3O3
• Molecular Weight: 297.31 g/mol

Description

2-[2-(2-hydroxybenzylidene)hydrazino]-N-(2-methylphenyl)-2-oxoacetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The compound is also known as H2L and has been studied extensively for its synthesis method, mechanism of action, biochemical and physiological effects, and future directions.

Scientific Research Applications

Antiproliferative and Antioxidant Activities

• Antiproliferative and Antioxidant Properties : Compounds related to 2-[2-(2-hydroxybenzylidene)hydrazino]-N-(2-methylphenyl)-2-oxoacetamide have been studied for their antiproliferative and antioxidant properties. These compounds demonstrated selective activities towards cancer cells, indicating potential in cancer research (Garbuz et al., 2021).

Antimicrobial Activity

• Antimicrobial and Antifungal Effects : Studies on derivatives of 2-[2-(2-hydroxybenzylidene)hydrazino]-N-(2-methylphenyl)-2-oxoacetamide have shown significant antimicrobial and antifungal activity. This suggests a potential role in developing new antimicrobial agents (Kumar & Mishra, 2015).

DNA Binding and Metal Ion Sensing

• DNA Binding and Metal Ion Sensing : Compounds structurally similar to 2-[2-(2-hydroxybenzylidene)hydrazino]-N-(2-methylphenyl)-2-oxoacetamide have been analyzed for their DNA binding affinity and ability to sense metal ions, indicating potential applications in biochemical sensing and molecular biology (Ibrahim et al., 2016).

Anticancer Activity

• Potential in Anticancer Research : Research into related compounds has indicated promising anticancer activity. This suggests that derivatives of 2-[2-(2-hydroxybenzylidene)hydrazino]-N-(2-methylphenyl)-2-oxoacetamide could be valuable in developing new anticancer therapies (Karaburun et al., 2018).

Crystal Structure Analysis

• Crystal Structure Studies : These compounds have been subject to crystal structure analysis, which is crucial in understanding their chemical properties and potential applications in materials science (Wouters et al., 2002).